5-Fluoro-7-methoxyisoquinoline

• Molecular Formula: C10H8FNO
• Molecular Weight: 177.17 g/mol
• IUPAC Name: 5-fluoro-7-methoxyisoquinoline
• InChI: InChI=1S/C10H8FNO/c1-13-8-4-7-6-12-3-2-9(7)10(11)5-8/h2-6H,1H3
• InChI Key: HQOCKKLKWVFXSF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=CN=C2)C(=C1)F

Description

5-Fluoro-7-methoxyisoquinoline is a fluorinated derivative of the isoquinoline heterocycle, featuring a fluorine atom at position 5 and a methoxy group (-OCH₃) at position 5. Isoquinolines are nitrogen-containing bicyclic aromatic compounds with applications in medicinal chemistry, agrochemicals, and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Fluoro-7-methoxyisoquinoline can be achieved through several methodologies:

Direct Fluorination: This involves the direct introduction of a fluorine atom onto the isoquinoline ring.

Cyclization of Pre-Fluorinated Precursors: This method involves the construction of the isoquinoline ring via cyclization of a precursor that already contains a fluorinated benzene ring.

Simultaneous Installation:

Industrial Production Methods

Industrial production of 5-Fluoro-7-methoxyisoquinoline typically involves large-scale synthesis using optimized versions of the above methods. The choice of method depends on factors such as cost, yield, and scalability .

Chemical Reactions Analysis

Types of Reactions

5-Fluoro-7-methoxyisoquinoline undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding quinoline derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) to produce reduced isoquinoline derivatives.

Substitution: The fluorine atom in 5-Fluoro-7-methoxyisoquinoline can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), Chromium trioxide (CrO3)

Reduction: Lithium aluminum hydride (LiAlH4), Sodium borohydride (NaBH4)

Substitution: Sodium methoxide (NaOCH3), Potassium tert-butoxide (KOtBu)

Major Products

The major products formed from these reactions include various fluorinated and methoxylated isoquinoline derivatives, which can have different biological and chemical properties .

Scientific Research Applications

5-Fluoro-7-methoxyisoquinoline has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex fluorinated compounds and as a reagent in organic synthesis.

Biology: The compound is studied for its potential biological activities, including its effects on various biological pathways and its potential as a therapeutic agent.

Medicine: Fluorinated isoquinolines, including 5-Fluoro-7-methoxyisoquinoline, are investigated for their potential use in pharmaceuticals due to their enhanced biological activities.

Industry: The compound is used in the development of materials with unique properties, such as organic light-emitting diodes (OLEDs) and other electronic materials.

Mechanism of Action

The mechanism of action of 5-Fluoro-7-methoxyisoquinoline involves its interaction with specific molecular targets and pathways. The fluorine atom enhances the compound’s ability to interact with biological molecules, leading to unique bioactivities . The exact molecular targets and pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Research Implications and Limitations

• Drug Development: The combination of fluorine and methoxy groups in 5-Fluoro-7-methoxyisoquinoline may optimize pharmacokinetic properties, such as blood-brain barrier penetration or CYP450 enzyme resistance.
• Data Gaps : Experimental data on the target compound’s melting point, solubility, and biological activity are absent in the provided evidence. Comparisons rely on extrapolation from analogs .